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Compound of Interest

Compound Name: TH1217

Cat. No.: B8073081

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

integrity. This document provides a comprehensive guide to the proper disposal procedures for

TH1217, a potent and selective inhibitor of dCTP pyrophosphatase 1 (dCTPase 1), intended for

research use only.[1] Adherence to these guidelines is essential to ensure personal safety and

environmental compliance.

Chemical and Physical Properties

A thorough understanding of the properties of TH1217 is fundamental to its safe handling and

disposal. Key data for this compound are summarized below.
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Property Value

Formal Name

(T-4)-[N-[(carboxy-κO)methyl]-N-

methylglycinato(2-)-κN,κO][4-[(5,6-dichloro-2-

methyl-4-nitro-1H-benzimidazol-1-

yl)methyl]phenyl]-boron

CAS Number 1862212-48-3

Molecular Formula C₂₀H₁₇BCl₂N₄O₆

Formula Weight 491.1

Purity ≥98%

Formulation A solid

Solubility Soluble in DMSO (≥10 mg/ml)[1]

Storage -20°C

Stability ≥4 years

Hazard Identification and Safety Precautions

TH1217 should be considered a hazardous material until comprehensive toxicological data is

available.[1] The Safety Data Sheet (SDS) is the primary source of information regarding the

hazards of this compound. Before handling, users must review the complete SDS provided by

the supplier.

Core Safety Precautions:

Do not ingest, inhale, get in eyes, on skin, or on clothing.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.
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Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of TH1217. This

should be adapted to comply with the specific environmental health and safety (EHS)

guidelines of your institution and local regulations.

Waste Identification and Segregation:

All materials contaminated with TH1217, including unused solid compound, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must

be treated as hazardous waste.

Segregate TH1217 waste from other chemical waste streams to prevent incompatibilities.

Containerization and Labeling:

Use a dedicated, leak-proof, and chemically compatible container for TH1217 waste.

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "TH1217," and the CAS number "1862212-48-3."

Indicate the primary hazards (e.g., "Toxic," "Irritant") on the label. If the specific hazards

are not fully known, a label indicating "Hazards Not Fully Known" is appropriate.

Record the date when waste is first added to the container (accumulation start date).

Storage of Waste:

Store the waste container in a designated, secure area, away from incompatible materials.

The storage area should be cool and dry.

Ensure the container is kept tightly closed when not in use.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.
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Do not dispose of TH1217 down the drain or in regular trash.[2]

Provide the EHS department with a completed hazardous waste disposal tag, including all

required information about the waste stream.

Experimental Workflow for Disposal

The logical workflow for the proper disposal of TH1217 is illustrated in the diagram below.
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Preparation and Handling

Waste Generation and Collection

Waste Labeling and Storage

Final Disposal

Review Safety Data Sheet (SDS) for TH1217

Wear appropriate Personal Protective Equipment (PPE)

Handle TH1217 in a ventilated area (e.g., fume hood)

Collect all TH1217-contaminated materials

Place in a dedicated, compatible hazardous waste container

Label container with 'Hazardous Waste', chemical name, and CAS number

Store container in a designated, secure area

Contact Environmental Health & Safety (EHS) for pickup

Complete and attach hazardous waste disposal tag

Transfer waste to authorized EHS personnel

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of TH1217.
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Disclaimer: This information is intended as a general guide. Always consult the official Safety

Data Sheet (SDS) for TH1217 and your institution's specific waste disposal protocols before

handling or disposing of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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